Cas no 103440-52-4 (Methyl 2-iodo-5-methylbenzoate)

Methyl 2-iodo-5-methylbenzoate Properties

Names and Identifiers

• Benzoic acid,2-iodo-5-methyl-, methyl ester
• Methyl 2-iodo-5-methylbenzoate
• 2-IODO-5-METHYLBENZOIC ACID METHYL ESTER
• 6-Iodo-m-toluic Acid Methyl Ester
• Methyl 6-Iodo-m-toluate
• Benzoic acid, 2-iodo-5-methyl-, methyl ester
• Methyl2-Iodo-5-methylbenzoate
• 4-Iodo-3-methoxycarbonyltoluene
• DHYMLHOXGMUIDZ-UHFFFAOYSA-N
• methyl 2-iodanyl-5-methyl-benzoate
• STL554737
• SBB065214
• BBL100943
• LS10697
• AS0
• 2-Iodo-5-methylbenzoic acid methyl ester
• 2-Iodo-5-methylbenzoic Acid Methyl Ester
• Methyl 2-iodo-5-Methylbenzoate
• FT-0656924
• 103440-52-4
• AS-42991
• M3019
• SCHEMBL1421927
• DTXSID30558145
• Methyl 2-iodo-5-methylbenzoate, 95%
• CS-W011368
• A800737
• AKOS005256218
• MFCD12198129
• W-204497
• 2-iodo-5-methyl-benzoic acid, methyl ester
• SY027849
• 2-iodo-5-methylbenzoic acid methyl ester
• DB-058995
• methyl 2-iodo-5-methylbenzoate
• +Expand

• MDL： MFCD12198129
• InChIKey： DHYMLHOXGMUIDZ-UHFFFAOYSA-N
• Inchi： 1S/C9H9IO2/c1-6-3-4-8(10)7(5-6)9(11)12-2/h3-5H,1-2H3
• SMILES： IC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 275.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 275.96473g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.38620
• PSA: 26.30000
• Refractive Index: n20/D 1.596
• Boiling Point: 105°C/0.6mmHg(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Sensitiveness: Light Sensitive
• λmax: 290(EtOH)(lit.)
• Density: 1.674 g/mL at 25 °C

Related Categories

• Other Chemical Reagents